![molecular formula C20H28N2O3 B4063471 6-ethyl-4-{[methyl(2-morpholin-4-ylpropyl)amino]methyl}-2H-chromen-2-one](/img/structure/B4063471.png)
6-ethyl-4-{[methyl(2-morpholin-4-ylpropyl)amino]methyl}-2H-chromen-2-one
Overview
Description
6-ethyl-4-{[methyl(2-morpholin-4-ylpropyl)amino]methyl}-2H-chromen-2-one, also known as EMD 1214063, is a small molecule inhibitor that targets the enzyme poly (ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and plays a crucial role in maintaining genomic stability. Inhibition of PARP has been shown to sensitize cancer cells to DNA-damaging agents and is therefore being investigated as a potential treatment for cancer.
Scientific Research Applications
Synthetic Approaches and Chemical Modifications
Research has explored the synthesis and structural modifications of chromen derivatives, demonstrating the compound's flexibility and utility in creating various chemically active entities. Studies like those by Korotaev et al. (2013) and Halim & Ibrahim (2017) detail the regio- and stereoselective addition of ethyl 3-aminobut-2-enoates to 2-substituted 3-nitro-2H-chromenes and the synthesis of derivatives through condensation reactions, offering insights into the compound's reactivity and potential for generating novel pharmacophores or materials with unique properties (Korotaev et al., 2013) (Halim & Ibrahim, 2017).
Pharmacological Potential
While excluding direct drug usage and side effects, it's notable that chromen derivatives exhibit a wide range of biological activities. Research by Rodríguez-Arístegui et al. (2011) on the synthesis of dibenzothiophenes and their evaluation as inhibitors of DNA-dependent protein kinase highlights the compound's potential in developing new therapeutic agents (Rodríguez-Arístegui et al., 2011).
Material Science Applications
Beyond pharmacological interests, chromen derivatives have been investigated for their utility in material science, particularly in the development of new organic compounds with potential optical, electronic, or catalytic properties. The work on synthesizing novel pyrimidine derivatives under microwave irradiation by Chaudhary et al. (2012) exemplifies this, exploring the compound's role in creating materials with specific functionalities (Chaudhary et al., 2012).
Environmental and Green Chemistry
The compound's application extends into environmental and green chemistry, where its derivatives are explored for their roles in non-toxic, environmentally friendly processes. For example, the study by Dekamin et al. (2013) on the synthesis of 2-amino-4H-chromene derivatives in water showcases an approach towards more sustainable chemical syntheses (Dekamin et al., 2013).
Properties
IUPAC Name |
6-ethyl-4-[[methyl(2-morpholin-4-ylpropyl)amino]methyl]chromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O3/c1-4-16-5-6-19-18(11-16)17(12-20(23)25-19)14-21(3)13-15(2)22-7-9-24-10-8-22/h5-6,11-12,15H,4,7-10,13-14H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKRMSXPNPBRNTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC(=O)C=C2CN(C)CC(C)N3CCOCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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